N-(4-methoxyphenyl)-2-[2-(4-methylphenyl)-3-thienyl]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[2-(4-methylphenyl)thiophen-3-yl]acetamide
• InChI: InChI=1S/C20H19NO2S/c1-14-3-5-15(6-4-14)20-16(11-12-24-20)13-19(22)21-17-7-9-18(23-2)10-8-17/h3-12H,13H2,1-2H3,(H,21,22)
• InChI Key: OPJQXHNPQWAHIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C=CS2)CC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C20H19NO2S
• Molecular Weight: 337.4 g/mol

Description

N-(4-methoxyphenyl)-2-[2-(4-methylphenyl)-3-thienyl]acetamide is a chemical compound that has been widely studied in scientific research due to its potential therapeutic properties. This compound is also known as MTIP and has been shown to have promising effects in the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of MTIP is not yet fully understood. However, it is believed to act on the sigma-1 receptor, which is a protein that is involved in various cellular processes such as cell survival and differentiation. MTIP has been shown to increase the activity of the sigma-1 receptor, which may lead to its neuroprotective effects.
Biochemical and Physiological Effects:
MTIP has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of various neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). These factors are involved in the growth and survival of neurons, which may contribute to MTIP's neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using MTIP in lab experiments is its high potency and selectivity for the sigma-1 receptor. This allows for more precise and targeted experiments. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a potential therapeutic agent.

Future Directions

There are several future directions for research on MTIP. One area of interest is its potential use in the treatment of Alzheimer's disease. It has been shown to improve cognitive function in animal models of the disease and may have potential as a therapeutic agent. Another area of interest is its potential use in the treatment of depression and anxiety disorders. MTIP has been shown to have anxiolytic and antidepressant effects in animal models, and further research is needed to explore its potential as a treatment for these disorders.
In conclusion, N-(4-methoxyphenyl)-2-[2-(4-methylphenyl)-3-thienyl]acetamide is a chemical compound that has been extensively studied for its potential therapeutic properties. Its neuroprotective effects and selectivity for the sigma-1 receptor make it a promising candidate for the treatment of various neurological disorders. Further research is needed to fully understand its mechanism of action and explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of MTIP involves the reaction of 4-methoxybenzaldehyde with 2-(4-methylphenyl)-3-thiophenecarboxylic acid in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

MTIP has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have neuroprotective effects and has been investigated as a potential treatment for various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.